Cas no 902300-17-8 (2-({2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-({2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 902300-17-8
• MF: C₂₈H₂₃N₃O₂S
• MW: 465.566125154495
• CID: 6359934
• PubChem ID: 18559855
• Update Time: 2025-07-09

2-({2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[(2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone
• F1608-0432
• 2-({2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• AKOS001837848
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)ethanone
• 902300-17-8

• Inchi： 1S/C28H23N3O2S/c32-25(31-16-8-13-19-9-4-6-14-23(19)31)18-34-28-22-17-21-12-5-7-15-24(21)33-27(22)29-26(30-28)20-10-2-1-3-11-20/h1-7,9-12,14-15H,8,13,16-18H2
• InChI Key： MYSNYWSCTATOCY-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CCC1)CSC1N=C(C2=CC=CC=C2)N=C2OC3=C(C=CC=C3)CC2=1

Computed Properties

• Exact Mass: 465.15109816g/mol
• Monoisotopic Mass: 465.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 80.6Ų

Additional information on 2-({2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Recent Advances in the Study of 2-({2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS: 902300-17-8)

The compound 2-({2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS: 902300-17-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. The structural complexity of 2-({2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one presents both challenges and opportunities for medicinal chemists. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to improve yield and purity. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific kinase enzymes that are implicated in various pathological conditions, including cancer and inflammatory diseases. The compound's ability to modulate these targets suggests its potential as a lead candidate for drug development. Further mechanistic studies are underway to elucidate the precise molecular interactions and signaling pathways involved.

One of the key findings from recent research is the compound's favorable pharmacokinetic profile. Studies have indicated that 2-({2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one exhibits good bioavailability and metabolic stability, which are critical factors for its progression into clinical trials. Additionally, toxicity assessments have revealed a manageable safety profile, further supporting its potential as a therapeutic agent.

Looking ahead, researchers are exploring the compound's potential in combination therapies and its efficacy in more complex disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing research on 2-({2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one underscores its significance in the field and highlights the need for continued investment in its development.

In conclusion, the compound 2-({2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS: 902300-17-8) represents a promising avenue for drug discovery and development. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for further investigation. As research progresses, this compound may pave the way for novel therapeutic interventions in various disease areas.